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Compound of Interest

Compound Name: Gymnoascolide A

Cat. No.: B1246392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy of Gymnoascolide A, a bioactive

fungal metabolite, isolated from two distinct fungal sources: Gymnoascus reessii and

Malbranchea filamentosa. This document summarizes the available quantitative data, outlines

experimental protocols for its isolation, and visualizes key biological pathways and workflows to

aid in research and development decisions.

Data Summary
The following table summarizes the key quantitative data regarding Gymnoascolide A
obtained from the two fungal species based on published literature.
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Parameter
Gymnoascolide A from
Gymnoascus reessii

Gymnoascolide A from
Malbranchea filamentosa

Antifungal Activity

Moderate and selective activity

against the plant pathogenic

fungus Septoria nodorum with

a Minimum Inhibitory

Concentration (MIC) of 13

µg/mL.[1]

Not reported.

Vasodilatory Activity Not reported.

Inhibits Ca²⁺-induced

vasoconstriction in aortic rings

pretreated with high K⁺

(60mM) or norepinephrine.[2]

Other Biological Activities

Culture filtrates of G. reessii

also show inhibitory activity

against the bacterium Bacillus

subtilis and the nematode

Haemonchus contortus.

Did not exhibit activity against

human pathogenic

microorganisms.[2]

Experimental Protocols
Isolation of Gymnoascolide A from Gymnoascus reessii
The isolation of Gymnoascolide A from an Australian isolate of the soil ascomycete

Gymnoascus reessii was performed as follows[1]:

Cultivation: The fungus was cultivated on a solid-phase fermentation medium.

Extraction: The culture was extracted with an organic solvent.

Chromatography: The crude extract was subjected to chromatographic separation to purify

the compounds.

Purification: Further purification of fractions yielded Gymnoascolide A, along with other

novel aromatic butenolides, Gymnoascolides B and C[1][3].
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Isolation of 4-benzyl-3-phenyl-5H-furan-2-one
(Gymnoascolide A) from Malbranchea filamentosa IFM
41300
The isolation of Gymnoascolide A (identified as 4-benzyl-3-phenyl-5H-furan-2-one) from

Malbranchea filamentosa IFM 41300 was achieved through the following steps[2]:

Screening: The fungal strain was screened for bioactive compounds.

Isolation and Identification: Bioassay-guided fractionation led to the isolation of the active

vasodilator compound.

Structure Elucidation: The structure of the compound was established using spectroscopic

and chemical investigation methods as 4-benzyl-3-phenyl-5H-furan-2-one[2].

Visualizations
Experimental Workflow for Efficacy Comparison
The following diagram illustrates a logical workflow for a comparative study on the efficacy of

Gymnoascolide A from different fungal sources.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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